Cas no 1334614-55-9 (6-Chloro-2,2-dimethyl-5-nitro-2,3-dihydrobenzofuran)

• Product Name: 6-Chloro-2,2-dimethyl-5-nitro-2,3-dihydrobenzofuran
• CAS No: 1334614-55-9
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 4695242
• PubChem ID: 117060243
• Update Time: 2025-05-26

6-Chloro-2,2-dimethyl-5-nitro-2,3-dihydrobenzofuran Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,2-dimethyl-5-nitro-2,3-dihydrobenzofuran
• 6-Chloro-2,2-dimethyl-5-nitro-3H-benzofuran
• 1334614-55-9
• AKOS027423960
• SCHEMBL19030214
• 6-chloro-2,2-dimethyl-5-nitro-3H-1-benzofuran
• A1-18503
• 6-chloro-2,2-dimethyl-5-nitro-2,3-dihydro-1-benzofuran
• CS-0109996
• 6-Chloro-2,2-dimethyl-5-nitro-2,3-dihydrobenzofuran

• Inchi： 1S/C10H10ClNO3/c1-10(2)5-6-3-8(12(13)14)7(11)4-9(6)15-10/h3-4H,5H2,1-2H3
• InChI Key： VPLQWDKEWDPMFK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)OC(C)(C)C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 3

Additional information on 6-Chloro-2,2-dimethyl-5-nitro-2,3-dihydrobenzofuran

6-Chloro-2,2-Dimethyl-5-Nitro-2,3-Dihydrobenzofuran (CAS No. 1334614-55-9)

6-Chloro-2,2-Dimethyl-5-Nitro-2,3-Dihydrobenzofuran, also known by its CAS registry number CAS No. 1334614-55-9, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are aromatic heterocycles with a furan ring fused to a benzene ring. The presence of substituents such as chlorine and nitro groups at specific positions on the benzofuran framework imparts unique chemical and biological properties to this molecule.

The synthesis of 6-Chloro-2,2-Dimethyl-5-Nitro-2,3-Dihydrobenzofuran involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, improving yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound.

The structural features of CAS No. 1334614-55-9 make it a valuable substrate for further functionalization. The nitro group at position 5 is particularly reactive and can undergo various transformations, such as reduction to an amine or nucleophilic substitution. Similarly, the chlorine substituent at position 6 can participate in electrophilic aromatic substitution reactions under appropriate conditions. These reactivity patterns have been extensively studied in recent years, with findings published in leading chemistry journals.

In terms of biological activity, 6-Chloro-2,2-Dimethyl-5-Nitro-2,3-Dihydrobenzofuran has shown potential as a lead compound in drug discovery programs targeting specific diseases. For example, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory therapies. Additionally, research into its cytotoxicity against cancer cell lines has revealed promising results, highlighting its potential as an anticancer agent.

The physical and chemical properties of CAS No. 1334614-55-based compounds are critical for their application in various industries. Recent studies have focused on understanding the thermodynamic stability and solubility profiles of this compound under different conditions. Such information is essential for its use in pharmaceutical formulations or as an intermediate in chemical manufacturing processes.

In conclusion, 6-Chloro-2,2-Dimethyl-5-Nitro-substituted benzofurans represent a fascinating class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their synthesis, reactivity, and biological activity, underscoring their importance in modern organic chemistry and pharmacology.